Cas no 1340300-50-6 (3-(methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine)

• Product Name: 3-(methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine
• CAS No: 1340300-50-6
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5188460
• PubChem ID: 64017096
• Update Time: 2025-10-28

3-(methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine
• 1,4-Dimethyl-3-((methylsulfonyl)methyl)-1h-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1,4-dimethyl-3-[(methylsulfonyl)methyl]-

• Inchi： 1S/C7H13N3O2S/c1-5-6(4-13(3,11)12)9-10(2)7(5)8/h4,8H2,1-3H3
• InChI Key： BBWGEBVCCHVWJQ-UHFFFAOYSA-N
• SMILES： S(C)(CC1C(C)=C(N)N(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: -0.5
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine

Recent Advances in the Study of 3-(Methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS: 1340300-50-6)

The compound 3-(methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS: 1340300-50-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic pathways for 3-(methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the reaction conditions to improve yield and purity, making it a viable candidate for large-scale production. The compound's structural features, including the methanesulfonylmethyl group and the pyrazole ring, contribute to its stability and reactivity, which are critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's promising biological activities. Notably, 3-(methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate its ability to modulate cellular signaling pathways, which could be leveraged for treating metabolic disorders and certain types of cancer.

The pharmacological profile of this compound is further supported by its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These characteristics enhance its suitability as a lead compound for drug development. However, further studies are required to fully elucidate its mechanism of action and to assess its safety and efficacy in clinical settings.

In conclusion, 3-(methanesulfonylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine represents a promising candidate for therapeutic development, with its unique chemical structure and biological activities offering multiple avenues for research. Continued investigation into its pharmacological effects and optimization of its synthetic routes will be crucial for advancing this compound toward clinical applications.